Pyridine, 3-fluoro-2-(methylthio)-
Overview
Description
Pyridine, 3-fluoro-2-(methylthio)- is a useful research compound. Its molecular formula is C6H6FNS and its molecular weight is 143.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Pyridine derivatives, including 3-fluoro-2-(methylthio)-, have been synthesized and characterized through regioselective installation of functional groups, employing both known and newly developed methods. This includes a study on the synthesis of pyridines substituted with five different elements, revealing innovative approaches for dehalocyanation of iodopyridines and acidic hydrolysis of 2-fluoropyridines (Kieseritzky & Lindström, 2010).
C-H Methylthiolation
A novel protocol for C–H methylthiolation of 2-phenyl pyridines using dimethyl sulfoxide (DMSO) as the methylthio source was developed. This process is significant for its simplicity, requiring no oxidant or additional solvent, and it tolerates a wide range of functional groups, including fluoro and methyl groups (Xiao et al., 2019).
Corrosion Inhibition Properties
The corrosion inhibition properties of piperidine derivatives, including a derivative of 3-fluoro-2-(methylthio)pyridine, were investigated for the corrosion of iron. Quantum chemical calculations and molecular dynamics simulations were utilized to study the adsorption behaviors and binding energies on metal surfaces, providing insights into corrosion prevention (Kaya et al., 2016).
Fluorination Reagent Development
3-Fluoro-2-(methylthio)-pyridine derivatives have been used in the development of fluorination reagents. These reagents are significant for introducing fluorine atoms into specific positions in organic molecules, which is crucial in pharmaceutical and material science research (Hara et al., 2012).
Application in Solar Cells
The use of pyridine-incorporated polymers, including those with 3-fluoro-2-(methylthio)-pyridine derivatives, has been explored in the development of cathode interfacial layers for polymer solar cells. This research is pivotal in enhancing the efficiency of solar cells through novel material design (Chen et al., 2017).
Synthesis of Fluorinated Heterocycles
3-Fluoro-2-(methylthio)-pyridine compounds have been employed in the synthesis of various fluorinated heterocycles. These compounds are prevalent in pharmaceuticals and agrochemicals, and their synthesis plays a crucial role in developing new compounds with improved properties (Fier & Hartwig, 2013).
Properties
IUPAC Name |
3-fluoro-2-methylsulfanylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FNS/c1-9-6-5(7)3-2-4-8-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFLPTZOTWBOYPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC=N1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6FNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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